Cas no 849230-22-4 (N-(1-cyanocyclopentyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• CAS No: 849230-22-4
• MF: C₁₉H₂₁N₅OS
• MW: 367.467941999435
• CID: 6418641
• PubChem ID: 4823058
• Update Time: 2025-06-08

N-(1-cyanocyclopentyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-18082442
• Z24120432
• N-(1-cyanocyclopentyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• AKOS017021144
• 849230-22-4

• Inchi： 1S/C19H21N5OS/c20-13-19(10-4-5-11-19)22-16(25)12-26-18-21-17(14-8-9-14)24(23-18)15-6-2-1-3-7-15/h1-3,6-7,14H,4-5,8-12H2,(H,22,25)
• InChI Key： HMKHKFXBRICDKV-UHFFFAOYSA-N
• SMILES： S(CC(NC1(C#N)CCCC1)=O)C1=NN(C2C=CC=CC=2)C(C2CC2)=N1

Computed Properties

• Exact Mass: 367.14668148g/mol
• Monoisotopic Mass: 367.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Additional information on N-(1-cyanocyclopentyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide

N-(1-cyanocyclopentyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide (CAS No. 849230-22-4): An Overview

N-(1-cyanocyclopentyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide (CAS No. 849230-22-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as triazoles, which are characterized by their unique chemical structure and diverse biological activities. The compound's structure includes a cyclopropyl group, a phenyl ring, and a triazole moiety, all of which contribute to its pharmacological properties.

The cyclopropyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it an attractive feature in drug design. The phenyl ring provides aromaticity and can influence the compound's binding affinity to various receptors. The triazole moiety is particularly noteworthy for its broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The combination of these structural elements in N-(1-cyanocyclopentyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide results in a molecule with potential therapeutic benefits.

Recent studies have focused on the pharmacological profile of N-(1-cyanocyclopentyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide. One notable area of research is its anti-inflammatory activity. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-(1-cyanocyclopentyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antifungal properties. Triazoles are well-known for their antifungal activity, and N-(1-cyanocyclopentyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide has shown promising results in inhibiting the growth of various fungal species. In particular, it has been effective against Candida albicans and Aspergillus fumigatus, two common pathogens responsible for opportunistic infections in immunocompromised individuals. This makes the compound a potential candidate for the development of new antifungal agents.

In addition to its anti-inflammatory and antifungal activities, N-(1-cyanocyclopentyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and lung cancer. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. These findings suggest that N-(1-cyanocyclopentyl)-2-[ (5-cyclopropyl - 1 - pheny l - 1 H - 1 , 2 , 4 - triazol - 3 - yl ) sulfanyl ] acetamide may have therapeutic potential in oncology.

The pharmacokinetic properties of N-(1-cyanocyclopentyl)-2-[ (5-cycloprop yl - 1 - pheny l - 1 H - 1 , 2 , 4 - triazol - 3 - yl ) sulfanyl ] acetamide have also been studied to assess its suitability as a therapeutic agent. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings.

Toxicity studies have indicated that N-(1-cyanoc cyclopent yl ) - 2 - [ (5 - cyclopro pyl - 1 - pheny l - 1 H - 1 , 2 , 4 - triazol - 3 - yl ) sulfanyl ] acetamide is generally well-tolerated at therapeutic doses. However, like all new chemical entities, it is important to conduct thorough preclinical and clinical safety evaluations to ensure its safety profile before advancing to human trials.

Current research efforts are focused on optimizing the chemical structure of N-(1-cyanoc cyclopent yl ) - 2 - [ (5 - cyclopro pyl - 1 - pheny l - 1 H - 1 , 2 , 4 - triazol - 3 - yl ) sulfanyl ] acetamide to enhance its potency and selectivity for specific targets. This includes modifying functional groups to improve binding affinity to receptors or enzymes involved in disease pathways. Additionally, efforts are underway to develop prodrugs or drug delivery systems that can enhance the bioavailability and reduce side effects associated with this compound.

In conclusion, N-(1-cyanoc cyclopent yl ) - 2 - [ (5 - cyclopro pyl - 1 - pheny l - 1 H - 1 , 2 , 4 - triazol - 3 - yl ) sulfanyl ] acetamide (CAS No. 849230-22) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure endows it with anti-inflammatory, antifungal, and anticancer properties, making it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential.